Cas no 81410-45-9 (Dehydroxycubebin)

• Product Name: Dehydroxycubebin
• CAS No: 81410-45-9
• MF: C₂₀H₂₀O₅
• MW: 340.369806289673
• CID: 1803712
• Update Time: 2025-04-21

Dehydroxycubebin Chemical and Physical Properties

Names and Identifiers

• Dehydroxycubebin
• (-)-Dehydroxycubebin

• Inchi： 1S/C20H20O5/c1-3-17-19(24-11-22-17)7-13(1)5-15-9-21-10-16(15)6-14-2-4-18-20(8-14)25-12-23-18/h1-4,7-8,15-16H,5-6,9-12H2/t15-,16-/m0/s1
• InChI Key： VJRFPARLIPMNRA-HOTGVXAUSA-N
• SMILES： [C@@H]1(COC[C@@H]1CC1C=CC2OCOC=2C=1)CC1C=C2OCOC2=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• XLogP3: 2.054

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 9,9'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 9,9'-epoxylignans